Cas no 885521-64-2 (4-Fluoro-1H-indazole-3-carboxylic acid)

• Product Name: 4-Fluoro-1H-indazole-3-carboxylic acid
• CAS No: 885521-64-2
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD07781593
• CID: 840980
• PubChem ID: 24728206
• Update Time: 2024-12-09

4-Fluoro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1H-indazole-3-carboxylic acid
• 1H-INDAZOLE-3-CARBOXYLIC ACID,4-FLUORO
• 4-Fluoro-3-(1H)indazole carboxylic acid
• 4-Fluoro-1H-indazole-3-carboxylic acid (ACI)
• I10083
• DTXSID80646263
• AKOS006285187
• AS-49406
• MFCD07781593
• 4-Fluoro-1H-indazole-3-carboxylicacid
• CS-0060376
• EN300-3081061
• J-515321
• SY240460
• PVBIDQDQVMTZMT-UHFFFAOYSA-N
• SCHEMBL16240884
• 885521-64-2
• DB-077979

• MDL： MFCD07781593
• Inchi： 1S/C8H5FN2O2/c9-4-2-1-3-5-6(4)7(8(12)13)11-10-5/h1-3H,(H,10,11)(H,12,13)
• InChI Key： PVBIDQDQVMTZMT-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=CC=2F)NN=1)O

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 445.9±25.0 °C at 760 mmHg
• Flash Point: 247.0±28.7 °C
• PSA: 65.98000
• LogP: 1.40020

4-Fluoro-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles